Cas no 871339-72-9 (Phenylmethyl 3,5-dibromo-4-methylbenzoate)

• Product Name: Phenylmethyl 3,5-dibromo-4-methylbenzoate
• CAS No: 871339-72-9
• MF: C₁₅H₁₂Br₂O₂
• MW: 384.062582969666
• CID: 2149034
• Update Time: 2023-08-04

Phenylmethyl 3,5-dibromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• phenylmethyl 3,5-dibromo-4-methylbenzoate
• Phenylmethyl 3,5-dibromo-4-methylbenzoate

• Inchi： 1S/C15H12Br2O2/c1-10-13(16)7-12(8-14(10)17)15(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： WZORUWZCRWIYSR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC2C=CC=CC=2)C=C(C=1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Topological Polar Surface Area: 26.3